Cas no 431882-36-9 (5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole)

5-Ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole is a benzodiazole derivative featuring an ethoxy substituent at the 5-position and a phenylethylthio group at the 2-position. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its heterocyclic framework, which is known to confer bioactivity. The ethoxy group enhances solubility and metabolic stability, while the phenylethylthio moiety may contribute to binding interactions with biological targets. Its structural features make it a candidate for further investigation in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically synthesized under controlled conditions to ensure high purity and consistency for research applications.
5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole structure
431882-36-9 structure
Product Name:5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole
CAS No:431882-36-9
MF:C17H18N2OS
MW:298.402622699738
CID:5839932
PubChem ID:706281
Update Time:2025-06-13

5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 5-ethoxy-2-(phenethylthio)-1H-benzo[d]imidazole
    • 1H-Benzimidazole, 6-ethoxy-2-[(2-phenylethyl)thio]-
    • SR-01000506341
    • AKOS001174000
    • SR-01000506341-1
    • DSNOCNZNVGOKNE-UHFFFAOYSA-N
    • EU-0047566
    • 6-ethoxy-2-(2-phenylethylsulfanyl)-1H-benzimidazole
    • 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole
    • Z57171626
    • F1115-0111
    • Oprea1_180606
    • 431882-36-9
    • CCG-22473
    • 1H-Benzoimidazole, 5-ethoxy-2-phenethylsulfanyl-
    • Inchi: 1S/C17H18N2OS/c1-2-20-14-8-9-15-16(12-14)19-17(18-15)21-11-10-13-6-4-3-5-7-13/h3-9,12H,2,10-11H2,1H3,(H,18,19)
    • InChI Key: DSNOCNZNVGOKNE-UHFFFAOYSA-N
    • SMILES: C1(SCCC2=CC=CC=C2)NC2=CC(OCC)=CC=C2N=1

Computed Properties

  • Exact Mass: 298.11398438g/mol
  • Monoisotopic Mass: 298.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 500.8±52.0 °C(Predicted)
  • pka: 9.76±0.10(Predicted)

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5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole Related Literature

Additional information on 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole

Research Brief on 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole (CAS: 431882-36-9)

The compound 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole (CAS: 431882-36-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological properties, as well as its implications for drug development.

Recent studies have focused on the synthesis and optimization of 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole, highlighting its unique structural features that contribute to its biological activity. The compound belongs to the benzodiazole class, which is known for its diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, to improve yield and purity, making it a promising candidate for further development.

In vitro and in vivo studies have demonstrated that 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data indicate its ability to modulate cellular signaling pathways associated with cancer progression, though further mechanistic studies are required to validate these findings.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results suggest that 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole has favorable bioavailability and stability, with minimal toxicity observed in preclinical models. These properties underscore its potential as a lead compound for drug development, particularly in areas such as oncology and immunology.

Despite these promising findings, challenges remain in translating 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole into clinical applications. Issues such as scalability of synthesis, formulation optimization, and long-term safety assessments need to be addressed. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole (CAS: 431882-36-9) represents a promising therapeutic agent with multifaceted biological activities. Continued research into its mechanisms of action, structural analogs, and clinical potential will be essential to fully realize its therapeutic value. This brief underscores the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry research.

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